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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromoacetic acid-d3, a
deuterated analog of bromoacetic acid. This document consolidates critical data, experimental

methodologies, and its applications in research, with a focus on its role as an internal standard
and a metabolic tracer.

Core Properties of Bromoacetic Acid-d3

Bromoacetic acid-d3 is a stable, isotopically labeled version of bromoacetic acid where the
three hydrogen atoms have been replaced with deuterium. This substitution provides a distinct
mass signature, making it an invaluable tool in mass spectrometry-based analytical methods.

Physical and Chemical Data

The following table summarizes the key quantitative properties of Bromoacetic acid-d3.
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Property Value
CAS Number 14341-48-1
Molecular Formula C2Ds3BrO2

Molecular Weight

141.97 g/mol [1]

Isotopic Purity

=98 atom % DJ[2][3]

Chemical Purity

=298%

Physical Form

Solid[2][4]

Color Colorless to yellow[4]
Melting Point 47-49 °C[2][4]
Boiling Point 208 °C[2][4]

Water Solubility

Soluble[4]

INChl Key

KDPAWGWELVVRCH-RIAYTAFFSA-N[2]

Safety and Handling

Bromoacetic acid-d3 is classified as a hazardous substance and requires careful handling in

a laboratory setting.

Hazard Statement

Precautionary Statement

Fatal if swallowed or in contact with skin.[4][5]

Wear protective gloves, clothing, eye, and face

protection.[4][5]

Toxic if inhaled.[4][5]

Avoid breathing
dust/fume/gas/mist/vapors/spray.[4][5]

Causes severe skin burns and eye damage.[4]

[5]

If swallowed, rinse mouth. Do NOT induce

vomiting.[4][5]

May cause an allergic skin reaction.[4][5]

Store in a well-ventilated place. Keep container
tightly closed.[6]
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Experimental Protocols

This section details the methodologies for the synthesis of Bromoacetic acid-d3 and its
applications in scientific research.

Synthesis of Bromoacetic Acid-d3

A plausible and widely used method for the synthesis of a-bromo carboxylic acids is the Hell-
Volhard-Zelinsky (HVZ) reaction.[7][8] This reaction can be adapted to produce Bromoacetic
acid-d3 by using deuterated acetic acid (acetic acid-d4) as the starting material.

Reaction: BrCD2COOD + Brz (with red phosphorus catalyst) - Br.CDCOBr + HBr, followed by
hydrolysis.

Experimental Protocol:

o Reagents and Materials:

[¢]

Acetic acid-d4 (CDsCOQOD)

[¢]

Red phosphorus (catalyst)

[e]

Bromine (Br2)

o

Anhydrous conditions
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture
of acetic acid-d4 and a catalytic amount of red phosphorus is prepared.

o The mixture is heated to reflux.

o Bromine is added dropwise to the refluxing mixture. The reaction is initiated by the
formation of phosphorus tribromide in situ, which then converts the carboxylic acid to an
acyl bromide.[3]

o The acyl bromide enolizes, and the enol form is then brominated at the a-position.[3]
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o After the addition of bromine is complete, the reaction mixture is refluxed until the color of
bromine disappears.

o The reaction is then carefully quenched with water to hydrolyze the a-bromo acyl bromide
to Bromoacetic acid-d3.[3]

o The final product can be purified by distillation or recrystallization.

Synthesis Workflow for Bromoacetic Acid-d3 via HVZ Reaction
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Synthesis of Bromoacetic acid-d3.

Application as an Internal Standard in LC-MS

Bromoacetic acid-d3 is an ideal internal standard for the quantification of bromoacetic acid
and other haloacetic acids in environmental and biological samples using liquid
chromatography-mass spectrometry (LC-MS).[9][10]

Experimental Protocol (Analysis of Haloacetic Acids in Water):
e Sample Preparation:
o Collect water samples in amber glass bottles.

o Quench any residual chlorine with ammonium chloride.
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o Fortify a known volume of the sample with a precise amount of Bromoacetic acid-d3
solution to a final concentration within the calibration range (e.g., 10 pg/L).[9]

e LC-MS Analysis:

o Chromatography: Perform separation on a suitable reversed-phase column (e.g., C18)
with a gradient elution using a mobile phase of acidified water and an organic solvent like
methanol or acetonitrile.

o Mass Spectrometry: Utilize a triple quadrupole mass spectrometer operating in negative
electrospray ionization (ESI) mode. Monitor the specific precursor-to-product ion
transitions for both the analyte (bromoacetic acid) and the internal standard (Bromoacetic
acid-d3).

¢ Quantification:

o Generate a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration in a series of standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios on the calibration curve.

Workflow for Bromoacetic Acid-d3 as an Internal Standard in LC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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